19-(3-azidophenyl)-20-norisocarbacyclin
19-(3-azidophenyl)-20-norisocarbacyclin
Brand Name:
Vulcanchem
CAS No.:
140900-65-8
VCID:
VC0115117
InChI:
InChI=1S/C26H35N3O4/c27-29-28-21-9-5-8-18(15-21)6-1-3-10-22(30)12-13-23-24-16-19(7-2-4-11-26(32)33)14-20(24)17-25(23)31/h5,8-9,12-15,20,22-25,30-31H,1-4,6-7,10-11,16-17H2,(H,32,33)/b13-12+/t20-,22-,23+,24-,25+/m0/s1
SMILES:
C1C2C=C(CC2C(C1O)C=CC(CCCCC3=CC(=CC=C3)N=[N+]=[N-])O)CCCCC(=O)O
Molecular Formula:
C26H35N3O4
Molecular Weight:
453.6 g/mol
19-(3-azidophenyl)-20-norisocarbacyclin
CAS No.: 140900-65-8
Main Products
VCID: VC0115117
Molecular Formula: C26H35N3O4
Molecular Weight: 453.6 g/mol
| CAS No. | 140900-65-8 |
|---|---|
| Product Name | 19-(3-azidophenyl)-20-norisocarbacyclin |
| Molecular Formula | C26H35N3O4 |
| Molecular Weight | 453.6 g/mol |
| IUPAC Name | 5-[(3aS,5R,6R,6aS)-6-[(E,3S)-7-(3-azidophenyl)-3-hydroxyhept-1-enyl]-5-hydroxy-1,3a,4,5,6,6a-hexahydropentalen-2-yl]pentanoic acid |
| Standard InChI | InChI=1S/C26H35N3O4/c27-29-28-21-9-5-8-18(15-21)6-1-3-10-22(30)12-13-23-24-16-19(7-2-4-11-26(32)33)14-20(24)17-25(23)31/h5,8-9,12-15,20,22-25,30-31H,1-4,6-7,10-11,16-17H2,(H,32,33)/b13-12+/t20-,22-,23+,24-,25+/m0/s1 |
| Standard InChIKey | XKQBJDHJRVDQBU-DHLVSJIASA-N |
| Isomeric SMILES | C1[C@@H]2C=C(C[C@@H]2[C@H]([C@@H]1O)/C=C/[C@H](CCCCC3=CC(=CC=C3)N=[N+]=[N-])O)CCCCC(=O)O |
| SMILES | C1C2C=C(CC2C(C1O)C=CC(CCCCC3=CC(=CC=C3)N=[N+]=[N-])O)CCCCC(=O)O |
| Canonical SMILES | C1C2C=C(CC2C(C1O)C=CC(CCCCC3=CC(=CC=C3)N=[N+]=[N-])O)CCCCC(=O)O |
| Synonyms | (3H)APNIC 19-(3-azidophenyl)-20-norisocarbacyclin APNIC |
| PubChem Compound | 6449871 |
| Last Modified | Nov 11 2021 |
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